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Chemical Profiles at a Glance

The table below summarizes the basic chemical and biological information available for both compounds.

Feature Mangiferin Mangiferolic Acid

Chemical Class Xanthonoid (C-glucosylxanthone) [1] [2] Triterpene [3]

Molecular Formula C₁₉H₁₈O₁₁ [1] [4] C₃₀H₄₈O₃ [5]

Primary Biological
Activities

Antioxidant, anti-inflammatory, anticancer,
antidiabetic, antimicrobial, neuroprotective [6] [7]

[4]

Information missing from
search results*

Key Mechanisms of
Action

Inhibition of NF-κB, PI3K/Akt; modulation of

apoptosis & cell cycle; MMP suppression [1] [4]

Information missing from

search results*

Reported Solubility 0.111 - 0.38 mg/mL (poor aqueous solubility) [1] [2] Information missing from

search results*

Reported
Bioavailability

< 2% (low) [2] Information missing from

search results*
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\Note: Mangiferolic acid is identified as a constituent of Mangifera indica [3], but specific data on its

biological activity and properties are not available in the current search results.*

Mangiferin's Anticancer Mechanisms of Action

Extensive research has been conducted on mangiferin's anticancer properties, which are mediated through

the modulation of multiple cellular signaling pathways. The diagram below synthesizes the key mechanisms

evidenced across numerous studies.

Key Anticancer Mechanisms of Mangiferin

Pathways & Processes Modulated

Mangiferin

Inhibition of NF-κB Pathway Induction of ApoptosisCell Cycle Arrest
(G2/M, Sub-G1 phases) Inhibition of PI3K/Akt/mTOR Suppression of MMP-9, MMP-7Modulation of Oxidative Stress Inhibition of Epithelial-

Mesenchymal Transition (EMT)

Reduced Tumor Growth Enhanced Cancer Cell Death Inhibited Invasion & Metastasis Synergy with Chemotherapy

Click to download full resolution via product page

Experimental Evidence for Mangiferin

The following table summarizes key experimental findings that underpin the mechanisms outlined above.

Cancer
Type

Cell Line / Model Key Experimental Findings Reference

Gastric AGS (human gastric
adenocarcinoma)

Downregulated COX-2 & iNOS; reduced
IL-1β, IL-8; deactivated NF-κB p65.

[4]
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Cancer
Type

Cell Line / Model Key Experimental Findings Reference

Blood HL-60 (human promyelocytic

leukemia)

Induced cell cycle arrest at G2/M phase;

dose-dependent increase in Nrf2 protein.

[4]

Lung A549 (human lung carcinoma) Increased proportion of cells arrested in

sub-G1 phase.

[4]

Prostate PC3 (human prostate cancer),

LNCaP

Increased apoptosis; suppressed TNF-α-

induced MMP-9 expression and invasion.

[4]

Breast MDA-MB-231 (human triple-

negative breast cancer)

Negatively regulated MMP-7 and MMP-9;

inhibited EMT.

[4]

Multi-
Cancer

In vitro & in vivo models Synergistic effects with conventional

anticancer drugs, enhancing their efficacy.

[4]

How to Proceed with the Comparison

Given the data gap for mangiferolic acid, here are suggested steps to build a more complete guide:

Refine Your Literature Search: Use specialized scientific databases like SciFinder, Reaxys, or

PubMed to conduct a targeted search specifically for "mangiferolic acid" and its known biological
activities.

Explore Triterpene Pharmacology: Since mangiferolic acid is a triterpene, researching the general
biological properties of this chemical class (e.g., anti-inflammatory, antimicrobial, or cytotoxic activities

common to many triterpenes) may provide a theoretical basis for comparison.
Consider Phytochemical Analysis: If mangiferolic acid is a relevant comparator for your work,

investigating protocols for its isolation and quantification from plant material, similar to the HPLC
methods established for mangiferin [3], could be a valuable direction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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